3-((1-(3,4-Diethoxybenzoyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

• IUPAC Name: 3-[1-(3,4-diethoxybenzoyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• InChI: InChI=1S/C21H24N4O4/c1-3-27-18-8-7-15(12-19(18)28-4-2)21(26)25-11-5-6-16(14-25)29-20-17(13-22)23-9-10-24-20/h7-10,12,16H,3-6,11,14H2,1-2H3
• InChI Key: ZTITVHSUMWDNJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N2CCCC(C2)OC3=NC=CN=C3C#N)OCC
• Molecular Formula: C21H24N4O4
• Molecular Weight: 396.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperidine ring, an ester group (diethoxybenzoyl), a pyrazine ring, and a nitrile group. These functional groups suggest that this compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely to be quite complex. The presence of multiple rings (piperidine and pyrazine) and functional groups (diethoxybenzoyl and nitrile) suggests that it could have a rigid and possibly planar structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitrile and ester groups could impact its solubility, while the aromatic pyrazine ring could influence its stability and reactivity.

Scientific Research Applications

Synthesis and Biological Activity

• Versatile Trifunctional Reagent : The compound 2-Ethoxymethylene-3-oxobutanenitrile, which shares a similar structural motif with the target compound, is used as a versatile trifunctional reagent for introducing a three-carbon moiety to amine-substrates. This leads to the synthesis of substituted pyrazoles and pyrimidines with demonstrated biological activity against bacteria, filamentous fungi, and tumor cells (Černuchová et al., 2005).

• Antimicrobial and Anticancer Properties : Novel bis-α,β-unsaturated ketones, nicotinonitrile, 1,2-dihydropyridine-3-carbonitrile, fused thieno[2,3-b]pyridine, and pyrazolo[3,4-b]pyridine derivatives have been synthesized. These compounds exhibit antimicrobial properties and potential anticancer activity (Altalbawy, 2013).

Synthesis of Heterocyclic Compounds

• Heterocyclic Synthesis : Enaminonitriles, which are structurally related to the target compound, are utilized in the synthesis of various heterocyclic compounds such as pyrazoles, pyridines, and pyrimidines. These compounds exhibit diverse chemical and biological properties (Fadda et al., 2012).

• Diverse Synthetic Applications : The compound's structure facilitates the synthesis of a range of heterocyclic systems, including pyrazolines, pyrazoles, and fused pyridines. This highlights its utility in creating diverse chemical structures for potential biological applications (Blake et al., 1972).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise as a drug, for example, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its efficacy and safety in preclinical and clinical trials.